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molecular formula C14H13BrO B8310496 1-Bromo-2-(2-ethylphenoxy)benzene

1-Bromo-2-(2-ethylphenoxy)benzene

Cat. No. B8310496
M. Wt: 277.16 g/mol
InChI Key: RXXDUMVVQLVOQH-UHFFFAOYSA-N
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Patent
US07872028B2

Procedure details

To a solution of 2-ethylphenylboronic acid (4.50 g, 30 mmol), 2-bromophenol (3.54 g, 20 mmol), and Cu(OAc)2 (1.86 g, 10 mmol) in anhydrous CH2Cl2 (50 mL) were added activated 4 Å molecular sieves (˜0.5 g), followed by anhydrous Et3N (7.0 mL, 50 mmol). The resulting dark green solution was stirred at rt for 48 h. The solvent was removed under vacuum and the residue was triturated several times with ether (˜200 mL). The combined organic solutions were washed with satd aq NH4Cl, and 1 N aq HCl aqueous solution, and solvent was removed under vacuum to give a crude product. Flash column chromatography gave 1-bromo-2-(2-ethylphenoxy)benzene (1.72 g, 31%) as a clear oil; 1H NMR (CDCl3, 400 MHz) δ: 7.62 (dd, 1H), 7.28 (m, 1H), 7.22-7.08 (m, 3H), 6.96 (m, 1H), 6.78 (m, 2H), 2.64 (q, 2H), 1.22 (t, 3H); MS no ionization was observed.
Name
2-ethylphenylboronic acid
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
2-bromophenol
Quantity
3.54 g
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Cu(OAc)2
Quantity
1.86 g
Type
catalyst
Reaction Step One
Name
Et3N
Quantity
7 mL
Type
reactant
Reaction Step Two
Name
1-bromo-2-(2-ethylphenoxy)benzene
Yield
31%

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1B(O)O)[CH3:2].[Br:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[OH:19].CCN(CC)CC>C(Cl)Cl.CC([O-])=O.CC([O-])=O.[Cu+2]>[Br:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[O:19][C:4]1[CH:5]=[CH:6][CH:7]=[CH:8][C:3]=1[CH2:1][CH3:2] |f:4.5.6|

Inputs

Step One
Name
2-ethylphenylboronic acid
Quantity
4.5 g
Type
reactant
Smiles
C(C)C1=C(C=CC=C1)B(O)O
Name
2-bromophenol
Quantity
3.54 g
Type
reactant
Smiles
BrC1=C(C=CC=C1)O
Name
CH2Cl2
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl
Name
Cu(OAc)2
Quantity
1.86 g
Type
catalyst
Smiles
CC(=O)[O-].CC(=O)[O-].[Cu+2]
Step Two
Name
Et3N
Quantity
7 mL
Type
reactant
Smiles
CCN(CC)CC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting dark green solution was stirred at rt for 48 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was removed under vacuum
CUSTOM
Type
CUSTOM
Details
the residue was triturated several times with ether (˜200 mL)
WASH
Type
WASH
Details
The combined organic solutions were washed with satd aq NH4Cl, and 1 N aq HCl aqueous solution, and solvent
CUSTOM
Type
CUSTOM
Details
was removed under vacuum
CUSTOM
Type
CUSTOM
Details
to give a crude product

Outcomes

Product
Details
Reaction Time
 48 h
Name
1-bromo-2-(2-ethylphenoxy)benzene
Type
product
Smiles
BrC1=C(C=CC=C1)OC1=C(C=CC=C1)CC
Measurements
Type Value Analysis
AMOUNT: MASS 1.72 g
YIELD: PERCENTYIELD 31%
YIELD: CALCULATEDPERCENTYIELD 31%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.